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Get Quote

Chemical Identification

The table below clarifies the fundamental identities of the two compounds, confirming they are distinct

chemical entities.

Feature 1,5-Dibromopentane 1,5-Dibromo-2,4-pentanedione

CAS Number 111-24-0 [1] [2] [3] Information not found

Molecular Formula C5H10Br2 [4] [5] [1] C5H6Br2O2 [6]

Molecular Weight 229.94 g/mol [1] [2] Information not found

Chemical Structure Br(CH2)5Br [1] [2] Information not found

IUPAC Name Pentane, 1,5-dibromo- [2] [3] 1,5-Dibromo-2,4-pentanedione [6]

The core structural difference is that 1,5-Dibromopentane is a simple alkane chain, while 1,5-Dibromo-2,4-

pentanedione is a diketone derivative containing oxygen atoms. This fundamental difference dictates their

physical properties and chemical reactivity.
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Chemical Comparison

1_5_Dibromopentane 1_5_Dibromo_2_4_pentanedione

Formula: C5H10Br2 Structure: Alkane Chain Key Feature: Two Bromine Termini Formula: C5H6Br2O2 Structure: Diketone Derivative Key Feature: Bromines + Carbonyl Groups

Click to download full resolution via product page

The diagram above illustrates the fundamental structural relationship between the two chemicals,

highlighting their different functional groups which lead to distinct properties and applications.

Profile of 1,5-Dibromopentane

The following table summarizes the key physical and chemical properties of 1,5-Dibromopentane, compiled

from several chemical databases.

Property Value Reference

Melting Point -34 °C (lit.) / 233.2 K [1] [2]

Boiling Point 110 °C at 15 mmHg (lit.) / 224.5 °C at 760 mmHg / 495.5 K [1] [2] [3]

Density 1.688 g/mL at 25 °C (lit.) [1]

Refractive Index 1.504 [3]

Flash Point >230 °F / 94.7 °C [1] [3]

Water Solubility Insoluble [1] [3]

Vapor Pressure 0.1 ± 0.4 mmHg at 25°C [3]
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Property Value Reference

Vapor Density 8 (vs air) [1] [3]

Experimental Data & Protocols

The National Institute of Standards and Technology (NIST) provides critically evaluated thermophysical

property data for 1,5-Dibromopentane, including [4]:

Phase Change Data: Triple point, boiling point, critical temperature and pressure, enthalpy of

vaporization.
Thermodynamic Properties: Density, heat capacity, viscosity, and thermal conductivity across

various temperatures and pressures.
Spectroscopic Data: A full infrared (IR) spectrum is available, which is essential for compound

identification. The spectrum was measured in solution and is part of the evaluated Coblentz Society
reference collection [7].

Primary Applications in Research

1,5-Dibromopentane is commonly used as a bis-alkylating agent to build cyclic and bridged structures in

organic synthesis [1]:

Synthesis of N-Heterocycles: It is used to prepare N-alkylated piperidines by reacting with

primary amines.
Synthesis of S-Heterocycles: It can react with sodium sulfide to form thiane (tetrahydrothiopyran).

Grignard Reagent Preparation: It is used to synthesize a 1,5-di-Grignard reagent for carbon-chain
extension.

Intermediate in Drug Synthesis: It serves as a key building block in the synthesis of compounds like
the analgesic dezocine [1].

Safety Information (GHS/Regulatory)

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation) [3].
Precautionary Statements: P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing) [3].
Risk Phrases: R22 (Harmful if swallowed), R36/38 (Irritating to eyes and skin) [3].
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Guidance for Further Research

The lack of publicly available data for 1,5-Dibromo-2,4-pentanedione suggests it may be a specialty or

novel compound. To proceed with your comparison, I suggest you:

Consult specialized databases like Reaxys or SciFinder, which may contain journal articles or

patents detailing the synthesis and properties of 1,5-Dibromo-2,4-pentanedione.
Review the synthetic literature for 2,4-pentanedione (acetylacetone), as its bromination derivatives

are likely discussed in methodological contexts.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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